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Compound of Interest

Compound Name: 2,4,6-Trimethylbenzophenone

Cat. No.: B177196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and should not be considered a substitute for a formal Safety Data Sheet (SDS). Always refer

to the official SDS and your institution's safety protocols before handling any chemical.

Introduction
2,4,6-Trimethylbenzophenone, also known as phenyl(2,4,6-trimethylphenyl)methanone, is an

organic compound with applications in various research and development sectors.[1] A

thorough understanding of its potential hazards and the implementation of appropriate safety

precautions are paramount for its safe use in a laboratory or industrial setting. This guide

provides a comprehensive overview of the safety and handling procedures for 2,4,6-
Trimethylbenzophenone, compiled from available safety data sheets and toxicological

information.

Hazard Identification and Classification
2,4,6-Trimethylbenzophenone is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[1][2][3][4]

GHS Classification:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1][2][3][4]
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Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[1][2][3][4]

Hazardous to the aquatic environment, acute hazard (Category 1): Very toxic to aquatic life.

[1][2][3]

Hazardous to the aquatic environment, chronic hazard (Category 1): Very toxic to aquatic life

with long lasting effects.[1][2][3]

Hazard Statements (H-Statements):

H302: Harmful if swallowed.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H400: Very toxic to aquatic life.[1][3]

H410: Very toxic to aquatic life with long lasting effects.[1][2][3]

Signal Word: Warning[2][4]

Pictograms:

GHS07: Exclamation Mark (for Acute Toxicity and Eye Irritation)

GHS09: Environment (for Aquatic Toxicity)

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,4,6-Trimethylbenzophenone is

presented in the table below.
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Property Value Reference

CAS Number 954-16-5 [1][2]

Molecular Formula C₁₆H₁₆O [5][6][7]

Molecular Weight 224.30 g/mol [3][5]

Appearance Solid [2]

Melting Point 20 - 36 °C [2]

Boiling Point > 300 °C at 101.3 kPa [2]

Flash Point 166 °C [2]

Auto-ignition Temperature 498 °C [2]

Water Solubility 3 mg/L at 20 °C [2]

log Pow (Octanol/Water

Partition Coefficient)
4.41 [2]

Vapor Pressure 0.043 Pa at 25 °C [2]

Density 1.11 [2]

Toxicological Information
The toxicological data for 2,4,6-Trimethylbenzophenone is summarized in the following

tables.

Acute Toxicity
Route Species Value Reference

Oral Rat LD50: 844 mg/kg bw [2]

Dermal -
LD50: > 2000 mg/kg

bw
[2]

Inhalation - No data available [2]
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Ecotoxicity
Species Endpoint Value Exposure Time Reference

Fish

(Oncorhynchus

mykiss)

LC50 1.03 mg/L 96 h [2]

Aquatic

Invertebrates

(Daphnia)

EC50 0.91 mg/L 48 h [2]

Algae EC50 16.4 mg/L 72 h [2]

Microorganisms IC50 > 100 mg/L 3 h [2]

Experimental Protocols
The toxicity data presented in this guide are likely derived from standardized testing protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). Below are outlines of the probable methodologies.

Acute Oral Toxicity (based on OECD Guideline 401 - now
superseded)
This test provides information on the health hazards likely to arise from a single oral exposure

to a substance.[8]

Methodology:

Test Animals: Typically, rodent species are used.

Administration: The test substance is administered orally by gavage in graduated doses to

several groups of experimental animals, with one dose per group.[8]

Dosage: Doses are selected based on a preliminary range-finding test. The volume of liquid

administered should not exceed 1 ml/100 g body weight for rodents.[8]

Observation: Animals are observed for effects and mortality over a set period.
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Endpoint: The LD50 (median lethal dose) is statistically derived, representing the single dose

expected to cause death in 50% of the animals.[8]

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test fish

population over a short exposure period.[3][5][9][10]

Methodology:

Test Organism: A recommended fish species, such as Zebrafish (Danio rerio) or Rainbow

Trout (Oncorhynchus mykiss), is used.[2][5]

Exposure: Fish are exposed to the test substance in a series of concentrations for 96 hours.

[3][5][9]

Conditions: The test can be static, semi-static, or flow-through, with controlled temperature

and photoperiod.[9]

Observations: Mortalities and any abnormal behaviors are recorded at 24, 48, 72, and 96

hours.[3][9]

Endpoint: The LC50 (lethal concentration) is calculated.[5]

Daphnia sp., Acute Immobilisation Test (based on OECD
Guideline 202)
This test assesses the acute toxicity of a substance to aquatic invertebrates.[1][11][12][13]

Methodology:

Test Organism: Young daphnids (e.g., Daphnia magna), less than 24 hours old, are used.[11]

[12]

Exposure: The daphnids are exposed to a range of concentrations of the test substance for

48 hours.[1][11][12]
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Conditions: The test is conducted under static or semi-static conditions with controlled

temperature and light cycles.[12]

Observation: Immobilisation (the inability to swim within 15 seconds after gentle agitation) is

recorded at 24 and 48 hours.[1][11]

Endpoint: The EC50 (the concentration that immobilizes 50% of the daphnids) is calculated.

[11]

Safety and Handling Precautions
Engineering Controls

Use in a well-ventilated area.[12]

Employ local exhaust ventilation to control airborne dust or vapors.

Ensure that eyewash stations and safety showers are readily accessible.[13]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles or a face shield.[2]

Skin Protection: Wear impervious protective gloves and clothing.[2]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate particulate filter.[1][2]

Hygiene Measures
Do not eat, drink, or smoke when using this product.[1][2]

Wash hands thoroughly after handling.[1][2]

Take off contaminated clothing immediately.

Storage and Disposal
Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[9][13]
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Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations. This material and its container must be disposed of as hazardous

waste.[2][12] Avoid release to the environment.[1][2][12]

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[2][4]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water.[2][4]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][2]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you

feel unwell.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[9]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may scatter and

spread the fire.[9]

Specific Hazards: Hazardous combustion products may include carbon monoxide and

carbon dioxide.[9]

Protective Equipment: Wear self-contained breathing apparatus and full protective gear.[9]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Avoid dust formation. Wear appropriate personal protective equipment.[2]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1]

Methods for Cleaning Up: Take up mechanically and collect in suitable containers for

disposal.[1] For solid spills, carefully sweep up the material to avoid creating dust.[4][14]

Visualized Workflows
The following diagrams illustrate key safety and handling workflows for 2,4,6-
Trimethylbenzophenone.

Storage
Handling

Designated, well-ventilated,
cool, and dry area

Tightly sealed original container

Store away from
oxidizing agents

Wear appropriate PPE:
- Safety goggles

- Gloves
- Lab coat

Use in a fume hood or
with local exhaust ventilation

Wash hands after handling.
No eating, drinking, or smoking.

Click to download full resolution via product page

Caption: Standard Handling and Storage Workflow.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www.aropha.com/biodegradable-testing-labs/oecd-202/
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www.benchchem.com/product/b177196?utm_src=pdf-body
https://www.benchchem.com/product/b177196?utm_src=pdf-body
https://www.benchchem.com/product/b177196?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate immediate area

Don appropriate PPE

Contain the spill
(if safe to do so)

Clean up spill using
inert absorbent material

Collect waste in a
sealed, labeled container

Decontaminate the area

Report the incident

Click to download full resolution via product page

Caption: Emergency Response for Spills.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek medical attention.

Remove contaminated clothing.
Wash skin with soap and water.

Rinse eyes for 15 minutes.
Seek medical attention.

Rinse mouth.
Do NOT induce vomiting.
Seek medical attention.

Click to download full resolution via product page

Caption: First-Aid Measures Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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